2-(2,6-Difluorophenyl)acetohydrazide hydrochloride

• IUPAC Name: 2-(2,6-difluorophenyl)acetohydrazide;hydrochloride
• InChI: InChI=1S/C8H8F2N2O.ClH/c9-6-2-1-3-7(10)5(6)4-8(13)12-11;/h1-3H,4,11H2,(H,12,13);1H
• InChI Key: DGKDTBIJINGLQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)CC(=O)NN)F.Cl
• Molecular Formula: C8H9ClF2N2O
• Molecular Weight: 222.62 g/mol

Description

2-(2,6-Difluorophenyl)acetohydrazide hydrochloride is a chemical compound with the CAS Number: 2225147-46-4. It has a molecular weight of 222.62. This compound is used in scientific research, with diverse applications including drug discovery, materials synthesis, and biological studies.

Molecular Structure Analysis

The IUPAC Name of this compound is 2-(2,6-difluorophenyl)acetohydrazide hydrochloride. The InChI Code is 1S/C8H8F2N2O.ClH/c9-6-2-1-3-7(10)5(6)4-8(13)12-11;/h1-3H,4,11H2,(H,12,13);1H.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. The storage temperature is at room temperature.

Scientific Research Applications

Green Chemistry Applications

A study by Fekri and Zaky (2014) highlights the use of acetohydrazide derivatives in green chemistry. They prepared complexes by solid-state ball milling, a process involving the reaction of ligand with metal salts (Ni(II), Co(II), Cu(II), and VO(II)). This method is notable for its environmental friendliness, minimizing the use of solvents and energy. The antimicrobial and antioxidant activities of these complexes were evaluated, demonstrating the potential of acetohydrazide derivatives in developing new, greener synthesis methods with biological applications (Fekri & Zaky, 2014).

Material Science and Luminescence

In the field of materials science, Mikhailov et al. (2018) investigated the spectral-luminescent properties of 2-(2,6-Difluorophenyl)-5-phenyl-[2-acetyl(benzoyl)oxyphenyl]-1,3,4-oxadiazoles. By synthesizing these compounds, they explored the potential use of acetohydrazide derivatives in creating materials with specific luminescent properties, which could have applications in optoelectronics or as fluorescence markers (Mikhailov et al., 2018).

Corrosion Inhibition

Research into the application of acetohydrazide derivatives for corrosion inhibition has shown promising results. Yadav et al. (2015) synthesized acetohydrazides as corrosion inhibitors for mild steel in acidic mediums. Their study utilized electrochemical and theoretical studies to demonstrate that these compounds effectively protect metal surfaces from corrosion, offering insights into the development of new corrosion inhibitors for industrial applications (Yadav et al., 2015).

Antimicrobial and Antitubercular Agents

Antimicrobial and antitubercular applications of acetohydrazide derivatives have been extensively researched. Mandewale et al. (2016) synthesized a series of hydrazone derivatives from 2-(2-oxo-1,2,3,4-tetrahydroquinoline-7-yloxy)acetohydrazide, showing significant antituberculosis activity. This suggests that derivatives of acetohydrazides might serve as promising leads for developing new antitubercular drugs (Mandewale et al., 2016).

Safety and Hazards

The compound has several hazard statements: H302, H312, H315, H319, H332, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501.